1-methyl-N-(pyridin-2-yl)-1H-indole-2-carboxamide

• CAS No.: 62289-86-5
• Molecular Formula: C15H13N3O
• Molecular Weight: 251.28 g/mol
• IUPAC Name: 1-methyl-N-pyridin-2-ylindole-2-carboxamide
• InChI: InChI=1S/C15H13N3O/c1-18-12-7-3-2-6-11(12)10-13(18)15(19)17-14-8-4-5-9-16-14/h2-10H,1H3,(H,16,17,19)
• InChI Key: ZCTXPLBAAXTXQK-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C=C1C(=O)NC3=CC=CC=N3

Description

1-methyl-N-(pyridin-2-yl)-1H-indole-2-carboxamide is a synthetic small molecule based on the 1H-indole-2-carboxamide scaffold, a structure recognized in medicinal chemistry for its diverse biological potential. This compound is supplied for research purposes only, strictly within laboratory settings. The 1H-indole-2-carboxamide core is a privileged structure in drug discovery. Scientific literature indicates that close analogues of this compound exhibit significant antiproliferative activity against various cancer cell lines, including breast cancer (MCF-7) . Related compounds have been investigated as multi-targeted agents, demonstrating potent inhibition of key kinase enzymes such as EGFR and CDK2, which are critical regulators of cell cycle and proliferation . Furthermore, some derivatives have been shown to induce apoptosis by modulating key markers like Caspases 3, 8, and 9, and affecting the balance of Bax and Bcl-2 proteins . Other research efforts have explored similar indole-2-carboxamide derivatives as novel anti-HCC (hepatocellular carcinoma) agents that target the orphan nuclear receptor Nur77, a promising therapeutic target for liver cancer . Beyond oncology research, the indole-2-carboxamide scaffold has been identified in phenotypic screening campaigns against neglected tropical diseases. Compounds with this core structure have shown potent in vitro activity against Trypanosoma cruzi , the parasite responsible for Chagas disease, highlighting its utility in infectious disease research . This product is intended for Research Use Only and is not for diagnostic or therapeutic procedures. It is the responsibility of the researcher to conduct a comprehensive risk assessment before using this compound.

Biological Activity

1-Methyl-N-(pyridin-2-yl)-1H-indole-2-carboxamide, a compound belonging to the indole-2-carboxamide family, has garnered attention for its diverse biological activities. This article synthesizes findings from various studies to elucidate its pharmacological potential, particularly focusing on its antiproliferative, anti-inflammatory, and neuroprotective properties.

Chemical Structure and Properties

The chemical structure of 1-methyl-N-(pyridin-2-yl)-1H-indole-2-carboxamide features an indole core substituted with a pyridine ring and a carboxamide functional group. This structural configuration is crucial for its biological activity, influencing interactions with molecular targets.

Antiproliferative Activity

Recent studies have highlighted the compound's significant antiproliferative effects against various cancer cell lines. For instance, in a study evaluating pyridine derivatives, 1-methyl-N-(pyridin-2-yl)-1H-indole-2-carboxamide demonstrated potent activity against the HeLa and MDA-MB-231 cell lines, with IC50 values indicating strong inhibition of cell growth.

Cell Line	IC50 (µM)	Reference
HeLa	0.069
MDA-MB-231	0.075
HepG2	0.058

The presence of hydroxyl (-OH) and methoxy (-OCH3) groups in derivatives has been shown to enhance antiproliferative activity, suggesting that structural modifications can optimize efficacy.

Anti-inflammatory Effects

The compound also exhibits anti-inflammatory properties. In vitro assays indicated that it effectively inhibits COX-2 enzyme activity, a key player in inflammatory processes. The IC50 value for COX-2 inhibition was reported as comparable to standard anti-inflammatory drugs such as celecoxib.

Compound	IC50 (µM)	Standard
1-Methyl-N-(pyridin-2-yl)...	0.04	Celecoxib (0.04)

This suggests potential therapeutic applications in treating inflammatory diseases.

Neuroprotective Activity

Research into neuroprotective effects has shown that derivatives of this compound can inhibit the replication of neurotropic alphaviruses, which are responsible for severe neurological diseases. One study reported that modifications to the indole structure improved potency against these viruses significantly, achieving up to a 40-fold increase in half-lives in mouse liver microsomes.

Case Studies

Several case studies have explored the biological activity of related compounds:

• Alphavirus Inhibition : A series of indole-2-carboxamides were tested for their ability to inhibit alphavirus replication. One analog demonstrated effective protection against Sindbis virus infection in mice, highlighting the therapeutic potential in viral encephalitis .
• Cancer Cell Targeting : A derivative of the compound was evaluated for its ability to induce apoptosis in liver cancer cells through Nur77 modulation. It exhibited lower toxicity compared to traditional chemotherapeutics while maintaining significant cytotoxicity against cancer cells .

Structure-Activity Relationship (SAR)

The SAR studies indicate that modifications to the indole and pyridine moieties significantly affect biological activity. For example:

• Substituents at the 3-position of the pyridine ring enhance binding affinity and biological efficacy.
• The introduction of electron-donating groups improves antiproliferative activity by facilitating better interaction with cellular targets.

Comparison with Similar Compounds

(a) 1-Methyl-N-(pyridin-4-yl)-1H-indole-2-carboxamide

• Structural Difference : Pyridine substituent at the 4-position instead of 2-position.
• Properties: Molecular Weight: 251.29 g/mol . logP: 2.35 (similar to the target compound) .

(b) 5-Ethoxy-1-methyl-N-[(pyridin-3-yl)methyl]-1H-indole-2-carboxamide

• Structural Difference : Ethoxy group at the indole 5-position and pyridin-3-ylmethyl substitution .
• Properties :
  • Increased molecular weight (~322 g/mol, inferred) due to the ethoxy and methylene linker.
  • Impact : The ethoxy group enhances steric bulk and may reduce metabolic stability compared to the unsubstituted target compound .

Heterocyclic Core Modifications

(a) 3-(Difluoromethyl)-1-methyl-N-(pyridin-2-yl)-1H-pyrazole-4-carboxamide

• Structural Difference : Pyrazole replaces indole; difluoromethyl group at the 3-position .
• Properties: Molecular Weight: 266.22 g/mol. Bioactivity: Exhibits antifungal activity (IC₅₀ = 0.8 µM against Botrytis cinerea), attributed to the electron-withdrawing difluoromethyl group enhancing target binding .

(b) 1-Methyl-N-(thieno[2,3-d]pyrimidin-4-yl)-1H-indole-2-carboxamide

• Structural Difference: Thienopyrimidine replaces pyridine .
• Properties: Melting Point: 277–279°C . Bioactivity: Sulfur-containing heterocycles (e.g., thienopyrimidine) often improve metabolic stability but may introduce cytotoxicity .

Functional Group Variations

(a) 1-Allyl-N-tosyl-1H-indole-2-carboxamide

• Structural Difference : Tosyl (p-toluenesulfonyl) group instead of pyridin-2-yl; allyl substitution at indole 1-position .
• Synthesis : Achieved via coupling of indole-2-carboxylic acid with p-toluenesulfonamide (95% yield) .
• Key Contrast : The electron-deficient tosyl group enhances electrophilicity, favoring nucleophilic substitution reactions absent in the target compound.

(b) N-(1-Isopropylpiperidin-4-yl)-1-(3-methoxybenzyl)-1H-indole-2-carboxamide

• Structural Difference : Piperidin-4-yl and 3-methoxybenzyl substituents .
• Bioactivity : Targets coagulation factor X (FXa), with IC₅₀ = 12 nM, highlighting the role of bulky substituents in enzyme inhibition .

Comparative Data Table

Compound Name	Core Structure	Substituents	Molecular Weight (g/mol)	Key Properties/Bioactivity	Reference
1-Methyl-N-(pyridin-2-yl)-1H-indole-2-carboxamide	Indole	1-Me, 2-(pyridin-2-yl)carboxamide	251.29	logP ~2.35 (estimated)
1-Methyl-N-(pyridin-4-yl)-1H-indole-2-carboxamide	Indole	1-Me, 2-(pyridin-4-yl)carboxamide	251.29	Altered H-bonding vs. 2-isomer
3-(Difluoromethyl)-1-methyl-N-(pyridin-2-yl)-1H-pyrazole-4-carboxamide	Pyrazole	3-CF₂H, 4-(pyridin-2-yl)carboxamide	266.22	Antifungal (IC₅₀ = 0.8 µM)
1-Methyl-N-(thieno[2,3-d]pyrimidin-4-yl)-1H-indole-2-carboxamide	Indole	1-Me, 2-(thienopyrimidinyl)	~317.37	High melting point (277–279°C)

Research Implications

• Pyridine Position : The 2-pyridinyl substitution in the target compound likely enhances π-π interactions in aromatic binding pockets compared to 3- or 4-isomers .
• Heterocyclic Cores: Indole derivatives generally exhibit superior CNS permeability versus pyrazoles or thienopyrimidines due to lower polarity .
• Functional Groups : Bulky substituents (e.g., piperidinyl, benzyl) improve target specificity but may reduce solubility .

Q & A

Basic: What are the standard synthetic routes for preparing 1-methyl-N-(pyridin-2-yl)-1H-indole-2-carboxamide, and what key reaction conditions influence yield?

The synthesis typically involves multi-step reactions starting from indole and pyridine derivatives. Key steps include:

• Amide bond formation : Coupling indole-2-carboxylic acid with 2-aminopyridine using activating agents like carbodiimides (e.g., EDC/HOBt) .
• Methylation : Introducing the methyl group at the indole nitrogen using methyl iodide or dimethyl sulfate under basic conditions (e.g., NaH or K₂CO₃) .
• Catalysts and solvents : Palladium or copper catalysts may be employed for cross-coupling reactions, with solvents such as DMF or toluene under inert atmospheres .
• Purification : Column chromatography (e.g., SiO₂, DCM/EtOAc) or recrystallization ensures high purity .

Advanced: How can reaction conditions be optimized to enhance regioselectivity in the synthesis of derivatives?

Regioselectivity challenges arise during functionalization of the indole or pyridine rings. Strategies include:

• Catalyst tuning : Switching from Pd(PPh₃)₄ to Pd(OAc)₂ with phosphine ligands improves selectivity in cross-coupling steps .
• Temperature control : Lower temperatures (0–5°C) minimize side reactions during methylation .
• Solvent effects : Polar aprotic solvents (e.g., DMF) stabilize intermediates in amidation, while non-polar solvents (e.g., toluene) favor cyclization .

Basic: Which spectroscopic and chromatographic techniques are essential for characterizing this compound?

• 1H/13C NMR : Confirms regiochemistry of substituents (e.g., indole C2 vs. C3 methylation) and amide bond formation .
• IR spectroscopy : Validates carbonyl stretches (~1650 cm⁻¹ for amide) and absence of residual carboxylic acid .
• HPLC-MS : Assesses purity and detects byproducts (e.g., unreacted starting materials) .

Advanced: What strategies resolve discrepancies between computational predictions and experimental spectroscopic data?

• DFT calculations : Compare optimized geometries (B3LYP/6-31G*) with experimental NMR shifts to validate tautomeric forms or conformational preferences .
• Solvent modeling : Include solvent effects (e.g., PCM for DMSO) to improve IR and UV-Vis spectral alignment .
• Dynamic NMR : Detect rotational barriers in amide bonds if temperature-dependent splitting is observed .

Basic: What in vitro assays evaluate the biological activity of this compound?

• Enzyme inhibition : Fluorescence-based assays (e.g., kinase or protease targets) quantify IC₅₀ values .
• Cytotoxicity : MTT or SRB assays in cancer cell lines (e.g., HeLa, MCF-7) assess antiproliferative effects .
• Receptor binding : Radioligand displacement studies (e.g., GPCRs) determine Ki values .

Advanced: How do molecular docking and dynamics simulations elucidate binding mechanisms?

• Docking (AutoDock Vina) : Predict binding poses in enzyme active sites (e.g., indole interactions with hydrophobic pockets) .
• MD simulations (GROMACS) : Track stability of ligand-receptor complexes over 100-ns trajectories to identify critical residues .
• Free-energy calculations (MM/PBSA) : Estimate binding affinities and validate against experimental IC₅₀ data .

Advanced: What experimental approaches validate target engagement in cellular models?

• CRISPR/Cas9 knockouts : Confirm phenotype rescue in target-deficient cells .
• Thermal shift assays : Measure protein stabilization upon ligand binding (ΔTm ≥ 2°C indicates engagement) .
• Chemical proteomics : Use clickable analogs to pull down interacting proteins for LC-MS/MS identification .

Advanced: How can contradictory results between in vitro potency and in vivo efficacy be addressed?

• PK/PD studies : Measure plasma/tissue concentrations to assess bioavailability and correlate with efficacy .
• Metabolite profiling : Identify active/inactive metabolites via LC-HRMS to explain reduced in vivo activity .
• Formulation optimization : Use nanoemulsions or liposomes to enhance solubility and tissue penetration .